3-chloro-4-ethoxy-N-[3-(2-oxazolo[5,4-b]pyridinyl)phenyl]benzamide

• Molecular Formula: C21H16ClN3O3
• Molecular Weight: 393.8 g/mol
• IUPAC Name: 3-chloro-4-ethoxy-N-[3-([1,3]oxazolo[5,4-b]pyridin-2-yl)phenyl]benzamide
• InChI: InChI=1S/C21H16ClN3O3/c1-2-27-18-9-8-13(12-16(18)22)19(26)24-15-6-3-5-14(11-15)20-25-17-7-4-10-23-21(17)28-20/h3-12H,2H2,1H3,(H,24,26)
• InChI Key: KNRQWYZQUVVSRF-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=C(C=C1)C(=O)NC2=CC=CC(=C2)C3=NC4=C(O3)N=CC=C4)Cl

Description

3-chloro-4-ethoxy-N-[3-(2-oxazolo[5,4-b]pyridinyl)phenyl]benzamide is a member of benzamides.

Scientific Research Applications

Photophysical Properties and Organic Semiconductor Potential

A study by Briseño-Ortega et al. (2018) explored the photophysical properties of 2-(2-hydroxyphenyl)oxazolo[4,5-b]pyridines derivatives, which are structurally related to the compound of interest. These compounds show promise as organic semiconductors due to their facile synthesis and notable photophysical properties (Briseño-Ortega et al., 2018).

Chemical Synthesis and Derivatives

Chiba and Takahashi (1985) discussed the synthesis of 3-amino-2 (1H)-pyridone derivatives using 4-ethoxymethylene-2-phenyl-5-oxazolone, a compound related to the query molecule. This research provides insights into the synthetic pathways and potential derivatives of such compounds (Chiba & Takahashi, 1985).

Applications in Pyridone and Pyrazolone Derivatives

Gelmi et al. (1992) explored the synthesis of oxazolo[5,4-b]pyridines, which are closely related to the chemical structure of interest. Their work offers a foundation for understanding the chemical reactions and applications of such compounds (Gelmi et al., 1992).

Anti-Inflammatory Activity

Clark et al. (1978) researched 2-(substituted phenyl)oxazolo[5,4-b]pyridines, finding that some of these compounds exhibit significant anti-inflammatory and analgesic activity. This suggests potential medical applications for similar compounds (Clark et al., 1978).

Antibacterial Activity

Rostamizadeh et al. (2013) synthesized pyrazolo[3,4-d]pyrimidine derivatives from aminocyanopyrazole precursors and evaluated their antibacterial activity. This indicates a possible application of similar structures in the development of antibacterial agents (Rostamizadeh et al., 2013).